1-isopropyl-1H-1,2,3-triazol-4-amine
Overview
Description
1-isopropyl-1H-1,2,3-triazol-4-amine is a chemical compound with the CAS Number: 959237-92-4 . It has a molecular weight of 126.16 and its IUPAC name is 1-isopropyl-1H-1,2,3-triazol-4-amine . The compound is also known as 1-(propan-2-yl)-1H-1,2,3-triazol-4-amine .
Molecular Structure Analysis
The InChI code for 1-isopropyl-1H-1,2,3-triazol-4-amine is 1S/C5H10N4/c1-4(2)9-3-5(6)7-8-9/h3-4H,6H2,1-2H3 . This indicates that the compound has a triazole ring with an isopropyl group attached to one carbon and an amine group attached to another carbon .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-isopropyl-1H-1,2,3-triazol-4-amine include a molecular weight of 126.16 and a linear formula of C5 H10 N4 .Scientific Research Applications
Drug Discovery
1,2,3-Triazoles, including 1-isopropyl-1H-1,2,3-triazol-4-amine, have found broad applications in drug discovery . They are part of essential building blocks like amino acids, nucleotides, etc . Many prominent medicinal compounds having a 1,2,3-triazole core are available in the market like anticonvulsant drug Rufinamide, broad spectrum cephalosporin antibiotic cefatrizine, an anticancer drug carboxyamidotriazole and β β -lactum antibiotic tazobactam .
Organic Synthesis
1,2,3-Triazoles are one of the most important nitrogen-containing five-membered heterocycles and have a wide range of applications in organic synthesis . They have high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability .
Polymer Chemistry
1,2,3-Triazoles are used in polymer chemistry due to their high chemical stability and strong dipole moment .
Supramolecular Chemistry
1,2,3-Triazoles play an important role in supramolecular chemistry . They have the ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions .
Bioconjugation
1,2,3-Triazoles are used in bioconjugation strategies . They have been extensively used as synthetic intermediates in many industrial applications .
Chemical Biology
1,2,3-Triazoles have applications in chemical biology . They are part of essential building blocks like amino acids, nucleotides, etc .
Fluorescent Imaging
1,2,3-Triazoles are used in fluorescent imaging . They have the ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions .
Materials Science
1,2,3-Triazoles have applications in materials science . They have high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability .
Future Directions
While specific future directions for 1-isopropyl-1H-1,2,3-triazol-4-amine are not mentioned in the search results, triazole compounds in general have significant therapeutic importance and are being actively researched for their potential applications in various fields . This suggests that 1-isopropyl-1H-1,2,3-triazol-4-amine could also be a subject of future research in medicinal chemistry.
Mechanism of Action
Target of Action
It is known that triazole compounds, in general, have broad biological activities and can interact with various enzymes and receptors .
Mode of Action
It is known that the n1 and n2 nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes . This interaction can lead to various changes in the target, potentially altering its function or activity .
Biochemical Pathways
Triazole compounds are known to exhibit a wide range of biological activities, suggesting they may interact with multiple pathways .
Pharmacokinetics
The compound’s molecular weight (12616) suggests it may have favorable pharmacokinetic properties, as smaller molecules are generally better absorbed and distributed in the body .
Result of Action
Given the broad biological activities of triazole compounds, it is likely that this compound could have multiple effects at the molecular and cellular level .
properties
IUPAC Name |
1-propan-2-yltriazol-4-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N4/c1-4(2)9-3-5(6)7-8-9/h3-4H,6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNTHUBFWDIZBAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(N=N1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201269009 | |
Record name | 1-(1-Methylethyl)-1H-1,2,3-triazol-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201269009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-isopropyl-1H-1,2,3-triazol-4-amine | |
CAS RN |
959237-92-4 | |
Record name | 1-(1-Methylethyl)-1H-1,2,3-triazol-4-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=959237-92-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(1-Methylethyl)-1H-1,2,3-triazol-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201269009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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